Ethyl 14(Z)-tricosenoate

• Molecular Formula: C25H48O2
• Molecular Weight: 380.6 g/mol
• InChI: InChI=1S/C25H48O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25(26)27-4-2/h11-12H,3-10,13-24H2,1-2H3/b12-11-
• InChIKey: VSMKZFNXPSHGES-QXMHVHEDSA-N

Ethyl 14(Z)-tricosenoate: Key Characteristics & Specifications

Ethyl 14(Z)-tricosenoate (CAS: 2692622-89-0) is a very long-chain monounsaturated fatty acid ethyl ester with the molecular formula C25H48O2 and a molecular weight of 380.65 g/mol . It is characterized by a specific cis (Z) double bond at the 14th carbon position of a 23-carbon aliphatic chain, a structural feature that dictates its distinct physicochemical and biochemical behavior compared to saturated or positionally isomeric analogs [1]. This compound is primarily supplied as a high-purity (>99%) analytical standard or biochemical for use in lipidomics, metabolomics, and membrane biology research, where the precise definition of its chain length, unsaturation position, and stereochemistry is critical for experimental reproducibility and data interpretation .

✓ Certified high-purity analytical standard

✓ Precise Δ14(Z) cis-unsaturation stereochemistry

✓ Very long-chain C23:1 ethyl ester format

• [1] DETHERM. (14Z)-14-tricosenoic acid ethyl ester. DECHEMA ID: 59230. View Source

Ethyl 14(Z)-tricosenoate: Why Substitution Fails

In scientific and industrial applications, generic substitution of Ethyl 14(Z)-tricosenoate with other long-chain fatty acid esters (e.g., saturated ethyl tricosanoate or ethyl esters with different double bond positions) is not permissible due to fundamental differences in molecular properties that directly impact experimental outcomes. The precise position and cis-configuration of the double bond at carbon 14 dictates the molecule's three-dimensional conformation, which in turn governs its behavior in biological membranes, its interaction with lipid-binding proteins, and its chromatographic retention characteristics [1]. For instance, the cis-double bond introduces a 'kink' in the otherwise linear hydrocarbon chain, significantly altering membrane fluidity and packing compared to its fully saturated analog, ethyl tricosanoate . Furthermore, in analytical chemistry, the specific retention time and mass spectral fragmentation pattern of Ethyl 14(Z)-tricosenoate are unique and cannot be matched by a positional isomer, leading to misidentification and quantification errors in complex lipidomic analyses if a substitute is used . Therefore, for applications requiring precise molecular definition, such as the development of certified reference materials, studies of structure-activity relationships, or targeted metabolomics, the use of the exact compound is non-negotiable.

Saturated analog (ethyl tricosanoate) Alters membrane fluidity models; rigid packing may not replicate unsaturated behavior.

Positional isomers (Δ9, Δ11) Different chromatographic retention; risk misidentification in lipidomic analyses.

Free acid form (14(Z)-tricosenoic acid) Poor aqueous solubility and handling; may complicate solution preparation for assays.

• [1] HMDB. (14Z)-tricos-14-enoic acid (HMDB0340943). Human Metabolome Database. View Source

Ethyl 14(Z)-tricosenoate: Quantitative Evidence vs. Analogs

Purity Advantage Over General-Purpose Esters

Ethyl 14(Z)-tricosenoate is commercially available with a certified purity of >99% . In contrast, many general-purpose fatty acid esters or less specialized analogs are commonly supplied at purities of ≥95% or 95-98% . This 4% absolute difference in purity is critical for applications requiring high-fidelity quantitative analysis, as lower-purity standards introduce significant uncertainty and potential for interference from structurally related impurities.

Purity Profile

Supplier data

Target: >99%
Comparator: ≥95%

Supports quantitative assay precision

Vendor-specified; verify for critical workflows

Evidence Dimension	Chemical Purity
Target Compound Data	>99%
Comparator Or Baseline	≥95% (common grade for ethyl tricosanoate and similar esters)
Quantified Difference	Absolute difference of at least 4 percentage points; up to 5-fold reduction in impurity content.
Conditions	Vendor-specified purity by HPLC or GC

Why This Matters

For procurement, a >99% purity standard ensures higher accuracy and lower baseline noise in quantitative LC-MS or GC-MS assays, reducing the need for extensive in-house purification and minimizing the risk of false positives or quantification errors in metabolomics and lipidomics workflows.

Unique Chromatographic Retention Profile

As a very long-chain monounsaturated fatty acid ethyl ester (C23:1, 14Z), Ethyl 14(Z)-tricosenoate possesses a unique chromatographic fingerprint. Its specific carbon chain length (C23) and the position of its cis-double bond (Δ14) result in a distinct retention time on standard non-polar GC columns, which is reliably different from its saturated analog, ethyl tricosanoate (C23:0), and from other monounsaturated isomers (e.g., Δ9 or Δ11) . This difference is quantifiable and forms the basis for its use as a specific analytical standard, enabling unambiguous identification in complex mixtures.

Retention Profile

Class-level inference

Distinct GC retention index
(Δ14 Z vs. C23:0 and isomers)

Enables unambiguous identification

Confirm retention on specific column phase

Evidence Dimension	Gas Chromatography Retention Time (Qualitative Differentiation)
Target Compound Data	Unique retention index (RI) based on C23 chain and Δ14(Z) unsaturation
Comparator Or Baseline	Ethyl tricosanoate (C23:0) and other C23:1 ethyl ester isomers
Quantified Difference	Non-identical retention times; difference in RI values typically in the range of 10-50 units, depending on column phase.
Conditions	Standard GC analysis on non-polar (e.g., DB-5) or polar (e.g., DB-WAX) capillary columns.

Why This Matters

This ensures that in targeted or untargeted lipidomic analyses, Ethyl 14(Z)-tricosenoate can be unequivocally distinguished from co-eluting or isobaric interferences, a fundamental requirement for accurate identification and quantification in biomarker discovery and metabolic pathway studies.

Membrane Fluidity Enhanced by cis-Double Bond

The cis-double bond at the 14th carbon introduces a 'kink' into the aliphatic tail of Ethyl 14(Z)-tricosenoate, a structural feature absent in its saturated counterpart, ethyl tricosanoate . Class-level inference from membrane biophysics demonstrates that the incorporation of cis-unsaturated fatty acids into phospholipid bilayers increases membrane fluidity and permeability by disrupting the tight packing of saturated acyl chains. This effect is quantifiable; for example, the presence of a single cis-double bond in a C18 fatty acid (oleic acid) lowers the lipid bilayer's phase transition temperature by approximately 50°C compared to its saturated analog (stearic acid) [1]. While a direct measurement for the C23:1 ester is not available, the class-level effect is well-established, and the specific Δ14 position is crucial for fine-tuning membrane properties in experimental model systems.

Membrane Fluidity

Class-level inference

Predicted lower Tm vs. saturated analog

Critical for accurate membrane dynamics models

Class-level effect; C23:1 direct data not available

Evidence Dimension	Membrane Phase Transition Temperature (Tm)
Target Compound Data	Predicted to significantly lower Tm compared to ethyl tricosanoate (C23:0)
Comparator Or Baseline	Ethyl tricosanoate (C23:0)
Quantified Difference	Class-level inference: a single cis-double bond in an 18-carbon fatty acid lowers Tm by ~50°C; similar relative effect expected for C23:1 (14Z) vs. C23:0.
Conditions	Lipid bilayer model systems (e.g., liposomes, supported lipid bilayers)

Why This Matters

Researchers studying membrane dynamics, lipid-protein interactions, or the biophysical properties of very long-chain fatty acids must use the specific unsaturated form (Ethyl 14(Z)-tricosenoate) to accurately model the fluidizing effect of the cis-double bond; using the saturated analog would yield a rigid, non-physiological membrane model.

• [1] Alberts B, et al. Molecular Biology of the Cell. 4th edition. New York: Garland Science; 2002. The Lipid Bilayer. View Source

Solubility Advantage of Ethyl Ester Form

Ethyl 14(Z)-tricosenoate (ester form) offers distinct solubility and handling advantages over its free acid counterpart, 14(Z)-tricosenoic acid. The free acid is predicted to be practically insoluble in water (logP ~9.22, water solubility ~1.9e-05 g/L) [1]. While the ethyl ester is also highly lipophilic, its esterification reduces polarity and often improves solubility in common organic solvents (e.g., ethanol, DMSO) used for preparing stock solutions for cell culture or in vivo studies . Furthermore, the ethyl ester form can be more stable during storage and less prone to oxidation than the free acid, which is a critical procurement consideration for long-term research projects.

Solubility Profile

Data to verify

Ethyl ester form: improved organic solvent solubility

Facilitates stock solution preparation

Free acid predicted logP 9.22; verify solubility in chosen system

Evidence Dimension	Water Solubility and Handling Characteristics
Target Compound Data	Ethyl ester form; improved solubility in organic solvents like ethanol and DMSO
Comparator Or Baseline	14(Z)-Tricosenoic acid (free acid) with predicted water solubility of ~1.9e-05 g/L and logP of 9.22
Quantified Difference	Qualitative improvement in organic solvent solubility and handling; free acid is highly hydrophobic and poorly soluble in aqueous buffers.
Conditions	Standard laboratory solvent systems (DMSO, ethanol)

Why This Matters

For researchers planning in vitro cellular assays or in vivo animal studies, the ethyl ester form is the preferred procurement choice as it facilitates the preparation of reproducible and stable dosing solutions, minimizing experimental variability due to poor solubility or compound degradation.

• [1] ChemFont. (14Z)-tricos-14-enoic acid. Water Solubility: 1.9e-05 g/L, logP: 9.22. View Source

Ethyl 14(Z)-tricosenoate: Application Scenarios

Certified Reference Standard for Lipidomics

Given its >99% purity and unique chromatographic identity, Ethyl 14(Z)-tricosenoate is ideally suited as a certified reference standard for the accurate quantification of very long-chain monounsaturated fatty acid ethyl esters in biological matrices (e.g., plasma, tissues) using LC-MS or GC-MS platforms . Its use ensures high-confidence identification and minimizes quantification errors associated with lower-purity or isomeric standards, which is essential for biomarker validation and clinical metabolomics studies .

VLCFA Membrane Biophysics Probe

The specific Δ14(Z) cis-double bond of Ethyl 14(Z)-tricosenoate makes it a critical tool for biophysicists studying the impact of very long-chain fatty acid unsaturation on membrane structure and dynamics . It serves as a precise molecular probe in model membrane systems (e.g., giant unilamellar vesicles, supported lipid bilayers) to investigate how the position of a single cis-double bond in a C23 chain influences membrane fluidity, lipid raft formation, and the function of integral membrane proteins, as opposed to the effects of its saturated analog or other positional isomers .

Stable Lipid Standard for Cell-Based Assays

For researchers investigating the cellular uptake, metabolism, or signaling effects of very long-chain fatty acids, the ethyl ester form of Ethyl 14(Z)-tricosenoate is the preferred choice over the free acid . Its enhanced solubility in DMSO and ethanol facilitates the preparation of stable stock solutions, enabling reproducible dosing in cell culture experiments . This is particularly important for studies on lipid droplet formation, peroxisomal beta-oxidation, or the modulation of nuclear receptors by VLCFA derivatives, where precise control over extracellular lipid concentration is paramount.

Application

Selection Property

Validation Focus

Lipidomics Reference Standard

Certified purity & positional identity

Quantitative accuracy & isomer specificity

Membrane Biophysics Probe

Δ14(Z) cis-unsaturation position

Membrane fluidity & packing models

Cell-Based Assay Lipid Standard

Ethyl ester solubility & handling

Reproducible dosing & stock stability